Cas no 1017781-63-3 (Tert-butyl N-[[3-[2-(4-chlorophenyl)acetyl]phenyl]methyl]carbamate)

• Product Name: Tert-butyl N-[[3-[2-(4-chlorophenyl)acetyl]phenyl]methyl]carbamate
• CAS No: 1017781-63-3
• MF: C₂₀H₂₂ClNO₃
• MW: 359.846584796906
• CID: 1134755
• PubChem ID: 53407071
• Update Time: 2025-06-13

Tert-butyl N-[[3-[2-(4-chlorophenyl)acetyl]phenyl]methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[[3-[2-(4-chlorophenyl)acetyl]phenyl]methyl]carbamate
• tert-Butyl 3-(2-(4-chlorophenyl)acetyl)benzylcarbamate
• tert-Butyl ({3-[(4-chlorophenyl)acetyl]phenyl}methyl)carbamate
• DB-258476
• 1017781-63-3
• SB30165
• tert-Butyl3-(2-(4-chlorophenyl)acetyl)benzylcarbamate
• {3-[2-(4-CHLORO-PHENYL)-ACETYL]-BENZYL}-CARBAMIC ACID TERT-BUTYL ESTER
• DTXSID70695765
• Tert-butyl N-[[3-[2-(4-chlorophenyl)acetyl]phenyl]methyl]carbamate

• Inchi： 1S/C20H22ClNO3/c1-20(2,3)25-19(24)22-13-15-5-4-6-16(11-15)18(23)12-14-7-9-17(21)10-8-14/h4-11H,12-13H2,1-3H3,(H,22,24)
• InChI Key： ZENMWFAIHYXMMQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C1=CC=CC(=C1)CNC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 359.1288213g/mol
• Monoisotopic Mass: 359.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 55.4Ų

Additional information on Tert-butyl N-[[3-[2-(4-chlorophenyl)acetyl]phenyl]methyl]carbamate

Comprehensive Overview of Tert-butyl N-[[3-[2-(4-chlorophenyl)acetyl]phenyl]methyl]carbamate (CAS No. 1017781-63-3)

Tert-butyl N-[[3-[2-(4-chlorophenyl)acetyl]phenyl]methyl]carbamate, with the CAS number 1017781-63-3, is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate derivatives, which are known for their versatility in medicinal chemistry. The presence of a 4-chlorophenyl group and a tert-butyl moiety enhances its stability and reactivity, making it a valuable intermediate in the development of bioactive molecules.

In recent years, the demand for high-purity chemical intermediates like Tert-butyl N-[[3-[2-(4-chlorophenyl)acetyl]phenyl]methyl]carbamate has surged, driven by advancements in drug discovery and biotechnology. Researchers are particularly interested in its potential applications in targeted therapy and small molecule inhibitors. The compound's unique structure allows for precise modifications, enabling the creation of novel compounds with enhanced efficacy and reduced side effects.

The synthesis of CAS 1017781-63-3 involves multi-step organic reactions, including acylation and carbamate formation. These processes require stringent control over reaction conditions to ensure high yield and purity. The compound's molecular weight and solubility properties make it suitable for various analytical techniques, such as HPLC and NMR spectroscopy, which are critical for quality assurance in pharmaceutical manufacturing.

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Environmental and safety considerations are also paramount when handling Tert-butyl N-[[3-[2-(4-chlorophenyl)acetyl]phenyl]methyl]carbamate. While it is not classified as a hazardous material, proper storage conditions—such as cool, dry environments—are recommended to maintain its integrity. Researchers are encouraged to follow Good Laboratory Practices (GLP) to minimize risks during experimentation.

In conclusion, Tert-butyl N-[[3-[2-(4-chlorophenyl)acetyl]phenyl]methyl]carbamate (CAS 1017781-63-3) represents a critical building block in modern chemistry. Its applications span from pharmaceutical research to material science, underscoring its importance in innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and advanced materials.